Cas no 912770-70-8 (1-(5-amino-1,2,4-thiadiazol-3-yl)propan-2-one)

1-(5-amino-1,2,4-thiadiazol-3-yl)propan-2-one structure
912770-70-8 structure
Product Name:1-(5-amino-1,2,4-thiadiazol-3-yl)propan-2-one
CAS No:912770-70-8
MF:C5H7N3OS
MW:157.193578958511
CID:6835468
PubChem ID:54775331
Update Time:2025-02-14

1-(5-amino-1,2,4-thiadiazol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • DJJDXQQCKYTDEN-UHFFFAOYSA-N
    • SCHEMBL1080895
    • 1-(5-amino-1,2,4-thiadiazol-3-yl)-2-propanone
    • DB-180216
    • 5-amino-3-(2-oxopropyl)-1,2,4-thiadiazole
    • AKOS005263946
    • 912770-70-8
    • 1-(5-Amino-1,2,4-thiadiazol-3-yl)acetone
    • 1-(5-amino-1,2,4-thiadiazol-3-yl)propan-2-one
    • Inchi: 1S/C5H7N3OS/c1-3(9)2-4-7-5(6)10-8-4/h2H2,1H3,(H2,6,7,8)
    • InChI Key: DJJDXQQCKYTDEN-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(CC(C)=O)=N1

Computed Properties

  • Exact Mass: 157.03098303Da
  • Monoisotopic Mass: 157.03098303Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 97.1Ų
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